molecular formula C13H20O6 B8698760 Methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid CAS No. 26936-24-3

Methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid

Cat. No.: B8698760
CAS No.: 26936-24-3
M. Wt: 272.29 g/mol
InChI Key: NZEXUPLJXSDMCK-UHFFFAOYSA-N
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Description

Methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid is a useful research compound. Its molecular formula is C13H20O6 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

26936-24-3

Molecular Formula

C13H20O6

Molecular Weight

272.29 g/mol

IUPAC Name

methyl 2-methylprop-2-enoate;methyl prop-2-enoate;2-methylprop-2-enoic acid

InChI

InChI=1S/C5H8O2.2C4H6O2/c1-4(2)5(6)7-3;1-3-4(5)6-2;1-3(2)4(5)6/h1H2,2-3H3;3H,1H2,2H3;1H2,2H3,(H,5,6)

InChI Key

NZEXUPLJXSDMCK-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C(=O)O.CC(=C)C(=O)OC.COC(=O)C=C

Related CAS

26936-24-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sol-gel formulation was prepared as follows. Glacial acetic acid (108.0 grams, 1.80 mol) was added dropwise to a previously prepared, stirred mixture of propyltrimethoxysilane (489.6 grams, 2.97 mol) and 3-glycidoxypropyltrimethoxysilane (122.4 grams, 0.518 mol), followed by the dropwise addition of 3-aminopropyltrimethoxysilane (49.6 grams, 0.277 mol). The acidified silanes were then hydrolyzed by the dropwise addition of excess water (312.0 grams, 17.3 mol). The following day, the clear solution was diluted to approximately 20 wt % solids by the dropwise addition of ethanol (1046 grams) and allowed to stir in a covered vessel for 1 week. DC-190 (16 grams) was subsequently added as a plasticizer, followed by the addition of lithium iodide (9.43 grams, 0.0704 mol) to provide a "sol-gel solution".
Quantity
108 g
Type
reactant
Reaction Step One
Quantity
489.6 g
Type
reactant
Reaction Step Two
Quantity
122.4 g
Type
reactant
Reaction Step Two
Quantity
49.6 g
Type
reactant
Reaction Step Three
[Compound]
Name
silanes
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
312 g
Type
reactant
Reaction Step Four
Quantity
9.43 g
Type
reactant
Reaction Step Five
Quantity
1046 g
Type
solvent
Reaction Step Six

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